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Compound of Interest

Compound Name: Geraniin (Standard)

Cat. No.: B8072660

Geraniin, a prominent ellagitannin found in various medicinal plants, has garnered significant
attention within the scientific community for its broad-spectrum biological activities. This
technical guide provides an in-depth analysis of the in vitro antiviral and antimicrobial
properties of Geraniin, tailored for researchers, scientists, and professionals in drug
development. The document summarizes key quantitative data, details experimental
methodologies, and visualizes complex biological processes and workflows.

Antiviral Properties of Geraniin

Geraniin has demonstrated notable inhibitory effects against a range of viruses in vitro. Its
mechanisms of action are multifaceted, primarily involving the interference with viral entry and
replication processes.

Quantitative Antiviral Data

The antiviral activity of Geraniin has been quantified against several viruses, with the 50%
inhibitory concentration (IC50), 50% cytotoxic concentration (CC50), and selectivity index (Sl =
CC50/1C50) being key metrics for its efficacy and safety profile.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8072660?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8072660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

) . IC50 CC50
Virus Cell Line IC50 (uM) Reference

(ng/mL) (ng/mL)

Herpes
Simplex )

] Vero 18.4+2.0 - > Toxic Dose [1][2]
Virus-2 (HSV-

2)

Herpes
Simplex
Virus-2 (HSV-
2)

212.4 - - (3]

Respiratory
Syncytial
Virus (RSV)
Long

HEp-2 - 45.03 - [4]

Respiratory
Syncytial
Virus (RSV)
9320

HEp-2 - - - [4]

SARS-CoV-2

Note: Data is compiled from multiple sources. Direct comparison of values should be done with
caution due to variations in experimental conditions.

Mechanism of Antiviral Action

Geraniin's antiviral mechanisms are diverse and target-specific:

« Inhibition of Viral Entry: For SARS-CoV-2, Geraniin has been shown to block the interaction
between the viral spike protein's receptor-binding domain (RBD) and the human angiotensin-
converting enzyme 2 (hACEZ2) receptor. This prevents the virus from entering host cells.
Geraniin exhibits a high affinity for both the spike protein RBD (KD of 0.63 x 10-6 M) and the
hACE2 receptor (KD of 1.12 x 10-6 M).
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e Neuraminidase Inhibition: Against influenza viruses, Geraniin demonstrates inhibitory activity
against neuraminidase, an essential enzyme for the release of newly formed virus particles

from infected cells.

« Inhibition of Viral Replication: Studies on Herpes Simplex Virus (HSV) suggest that Geraniin
interferes with the viral multiplication process. For Respiratory Syncytial Virus (RSV),
Geraniin has been observed to inhibit viral replication in a dose-dependent manner, reducing
viral load, nucleic acid levels, and the expression of the RSV-F protein.
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MIC Determination (Broth Microdilution)

Prepare Geraniin Serial Dilutions in 96-well plate

Inoculate with Standardized Microbial Suspension

Incubate (e.g., 18-24h at 37°C)

Observe for Turbidity

MIC = Lowest concentration with no visible growth

Proceed with non-turbid wells

MBC/MEC Determination

Subculture from clear wells (from MIC plate) onto agar

Incubate Agar Plates

Count Colonies (CFU)

MBC/MFC = Lowest concentration with 299.9% killing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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